Cas no 18457-44-8 (Taxinin B)

• Product Name: Taxinin B
• CAS No: 18457-44-8
• MF: C₃₇H₄₄O₁₁
• MW: 664.73867225647
• CID: 208758
• PubChem ID: 10055179
• Update Time: 2025-04-19

Taxinin B Chemical and Physical Properties

Names and Identifiers

• Taxinin B
• Taxinine B
• [ "" ]
• NS00093874
• CHEMBL308259
• AKOS040762406
• 18457-44-8
• [(1R,2R,3R,5S,7S,8S,9R,10R)-2,7,9,10-tetraacetyloxy-8,12,15,15-tetramethyl-4-methylidene-13-oxo-5-tricyclo[9.3.1.03,8]pentadec-11-enyl] (E)-3-phenylprop-2-enoate
• FS-10506
• DTXSID701346602

• Inchi： 1S/C37H44O11/c1-19-27(42)17-26-33(45-22(4)39)32-20(2)28(48-30(43)16-15-25-13-11-10-12-14-25)18-29(44-21(3)38)37(32,9)35(47-24(6)41)34(46-23(5)40)31(19)36(26,7)8/h10-16,26,28-29,32-35H,2,17-18H2,1,3-9H3/b16-15+/t26-,28-,29-,32-,33+,34+,35-,37+/m0/s1
• InChI Key： SLJNSLIEGINNEE-UWUOQQJISA-N
• SMILES： O(C(C)=O)[C@@H]1[C@@H]2CC(C(C)=C([C@H]([C@@H]([C@]3(C)[C@H](C[C@@H](C(=C)[C@H]31)OC(/C=C/C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O)OC(C)=O)C2(C)C)=O

Computed Properties

• Exact Mass: 664.28800
• Monoisotopic Mass: 664.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 149A^2
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 705.4±60.0 °C at 760 mmHg
• Flash Point: 286.7±32.9 °C
• PSA: 148.57000
• LogP: 4.86610
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Taxinin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives